![molecular formula C16H14BrF2NO3 B251284 5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide](/img/structure/B251284.png)
5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide
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Overview
Description
5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide, also known as BDF-918, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the benzamide class of compounds and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of cell proliferation and migration, and the modulation of certain signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide in lab experiments is its potent anticancer activity, which makes it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it more difficult to optimize its use in future experiments.
Future Directions
There are several potential future directions for research on 5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide. One area of interest is the development of more potent analogs of the compound that may have even greater anticancer activity. Another potential direction is the investigation of the compound's effects on other signaling pathways and enzymes that may be involved in cancer cell growth and proliferation. Additionally, further studies may be needed to optimize the use of this compound in cancer treatment and to determine its potential side effects.
Synthesis Methods
The synthesis of 5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide involves several steps, including the reaction of 5-bromo-2-methoxy-3-methylbenzoic acid with thionyl chloride to form 5-bromo-2-methoxy-3-methylbenzoyl chloride. This intermediate is then reacted with 2-(difluoromethoxy)aniline to form this compound.
Scientific Research Applications
5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.
Properties
Molecular Formula |
C16H14BrF2NO3 |
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Molecular Weight |
386.19 g/mol |
IUPAC Name |
5-bromo-N-[2-(difluoromethoxy)phenyl]-2-methoxy-3-methylbenzamide |
InChI |
InChI=1S/C16H14BrF2NO3/c1-9-7-10(17)8-11(14(9)22-2)15(21)20-12-5-3-4-6-13(12)23-16(18)19/h3-8,16H,1-2H3,(H,20,21) |
InChI Key |
VKFPRSQTAUYACQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC(=C1)Br)C(=O)NC2=CC=CC=C2OC(F)F)OC |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C(=O)NC2=CC=CC=C2OC(F)F)Br |
Origin of Product |
United States |
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